Cas no 131549-85-4 (4-Nitroso Sulfamethoxazole, > 90%)

• Product Name: 4-Nitroso Sulfamethoxazole, > 90%
• CAS No: 131549-85-4
• MF: C₁₀H₉N₃O₄S
• MW: 267.261160612106
• CID: 187265
• PubChem ID: 329765356
• Update Time: 2025-08-02

4-Nitroso Sulfamethoxazole, > 90% Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(5-methyl-3-isoxazolyl)-4-nitroso-
• 4-nitrososulfamethoxazole
• 4-Nitroso Sulfametho
• N-(5-methyl-1,2-oxazol-3-yl)-4-nitrosobenzenesulfonamide
• N-(5-Methyl-3-isoxazolyl)-4-nitrosobenzenesulfonamide
• nitrososulfamethoxazole
• 4-Nitrosulphamethoxazole (Sulfamethoxazole nitroso), 95%
• 131549-85-4
• Benzenesulfonamide, N-(5-methyl-3-isoxazolyl)-4-nitroso-
• N-(5-methylisoxazol-3-yl)-4-nitrosobenzenesulfonamide
• CHEMBL3827762
• Nitroso-sulfamethoxazole
• 4-nitroso-sulfamethoxazole
• nitroso sulphamethoxazole
• N-(5-methyl-1,2-oxazol-3-yl)-4-nitrosobenzene-1-sulfonamide
• 4-Nitrososulfamethoxazole, analytical standard
• Q27123889
• SMX-NO
• KK4E4D7F9Y
• 4-Nitroso Sulfamethoxazole, > 90%
• 4-nitroso-SMX
• CHEBI:53017
• UNII-KK4E4D7F9Y
• FT-0672999
• J-006022
• NS00003419
• AKOS030239892
• 4-Nitroso Sulfamethoxazole
• C90154
• DTXSID60157105
• Epitope ID:115001
• 4-Nitroso Sulfamethoxazole, > 90per cent
• DTXCID6079596

• MDL： MFCD08690444
• Inchi： 1S/C10H9N3O4S/c1-7-6-10(12-17-7)13-18(15,16)9-4-2-8(11-14)3-5-9/h2-6H,1H3,(H,12,13)
• InChI Key： GHNQGDUYHCZZPT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=O)(NC1C=C(C)ON=1)(=O)=O

Computed Properties

• Exact Mass: 267.03100
• Monoisotopic Mass: 267.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Melting Point: >180°C (dec.)
• PSA: 110.01000
• LogP: 3.33550

4-Nitroso Sulfamethoxazole, > 90% Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C